Cas no 15106-26-0 (Adenosine, 5'-deoxy-5'-phosphono-)

• Product Name: Adenosine, 5'-deoxy-5'-phosphono-
• CAS No: 15106-26-0
• MF: C₁₀H₁₄N₅O₆P
• MW: 331.22182226181
• CID: 2778790
• PubChem ID: 11290467
• Update Time: 2024-03-01

Adenosine, 5'-deoxy-5'-phosphono- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 5'-deoxy-5'-phosphono-
• 5'-Adenosylphosphonic acid
• (((2S,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl)phosphonic acid

• Inchi： 1S/C10H14N5O6P/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(21-10)1-22(18,19)20/h2-4,6-7,10,16-17H,1H2,(H2,11,12,13)(H2,18,19,20)/t4-,6-,7-,10-/m1/s1
• InChI Key： HJRLCFFVPFGCEY-KQYNXXCUSA-N
• SMILES： P(C[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O)(=O)(O)O

Computed Properties

• Exact Mass: 331.06817018g/mol
• Monoisotopic Mass: 331.06817018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 177

Experimental Properties

• PSA: 186.65000
• LogP: -1.21340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides 5'-deoxyribonucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides